molecular formula C11H20O5 B8382874 Bis(2,2-dimethyl-1,3-dioxolan-4-yl)methanol CAS No. 3969-85-5

Bis(2,2-dimethyl-1,3-dioxolan-4-yl)methanol

Cat. No.: B8382874
CAS No.: 3969-85-5
M. Wt: 232.27 g/mol
InChI Key: NQJMKBQMFSCMFO-UHFFFAOYSA-N
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Description

Bis(2,2-dimethyl-1,3-dioxolan-4-yl)methanol is a useful research compound. Its molecular formula is C11H20O5 and its molecular weight is 232.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

3969-85-5

Molecular Formula

C11H20O5

Molecular Weight

232.27 g/mol

IUPAC Name

bis(2,2-dimethyl-1,3-dioxolan-4-yl)methanol

InChI

InChI=1S/C11H20O5/c1-10(2)13-5-7(15-10)9(12)8-6-14-11(3,4)16-8/h7-9,12H,5-6H2,1-4H3

InChI Key

NQJMKBQMFSCMFO-UHFFFAOYSA-N

Canonical SMILES

CC1(OCC(O1)C(C2COC(O2)(C)C)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under nitrogen, 47.0 g of the diisopropylideneribitol isomers (202 mmol, containing ˜59.5 mmol of primary alcohol) was dissolved, along with triethyl amine (16.9 mL, 121 mol, 0.6 eq) and DMAP (396 mg, 3.238 mmol, 0.016 eq), in 225 mL dry dichloromethane. Trityl chloride (22.6 g, 80.9 mmol, 0.4 eq) was taken up in a minimal amount of dry dichloromethane and added dropwise to the stirred reaction solution. The mixture was stirred over night at room temperature. The reaction mixture was poured into a saturated solution of sodium bicarbonate and stirred for 30 min. The mixture was extracted three times with diethyl ether. The pooled organic phases were washed once with brine, dried over magnesium sulfate, concentrated on the rotary evaporator and residual volatiles removed under high vacuum. The residue was distilled at 135-140° C., 1.2-1.6 torr, using Kugelrohr distillation to yield 29.3 g of bis(2,2-dimethyl-1,3-dioxolan-4-yl)methanol as a colorless oil.
Name
diisopropylideneribitol
Quantity
47 g
Type
reactant
Reaction Step One
[Compound]
Name
primary alcohol
Quantity
59.5 mmol
Type
reactant
Reaction Step Two
Quantity
16.9 mL
Type
reactant
Reaction Step Three
Name
Quantity
396 mg
Type
catalyst
Reaction Step Three
Quantity
225 mL
Type
solvent
Reaction Step Three
Quantity
22.6 g
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six

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